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Compound of Interest

Compound Name: Tetryl

Cat. No.: B1194171 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling of

energetic materials like Tetryl is paramount. This guide provides immediate, essential safety

and logistical information, including detailed operational and disposal plans to ensure the well-

being of laboratory personnel and the integrity of your research.

Tetryl, a yellow crystalline solid, is a sensitive high explosive and toxic substance,

necessitating stringent safety protocols.[1] Adherence to these guidelines is critical to mitigate

risks of accidental detonation and exposure.

Personal Protective Equipment (PPE)
The following table summarizes the required personal protective equipment for handling Tetryl.
Double gloving is recommended.[2]
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PPE Category Equipment
Specifications and
Remarks

Eye and Face Protection
Safety Goggles and Face

Shield

Wear safety goggles with side

shields or chemical splash

goggles at all times.[3] A full-

face shield is also required to

protect against splashes and

potential explosions.[2]

Contact lenses should not be

worn.[4]

Hand Protection Chemical-Resistant Gloves

Compatible chemical-resistant

gloves such as nitrile rubber

are mandatory.[2]

Body Protection
Flame-Retardant Laboratory

Coat

A flame-retardant lab coat is

essential.[2] For operations

with a higher risk of explosion,

a blast shield and anti-static

footwear should be utilized.[2]

Wear protective work clothing.

[4]

Respiratory Protection Particulate Filter Respirator

In areas without local exhaust

ventilation or during spill

cleanup, a particulate filter

respirator adapted to the

airborne concentration of the

substance is required.[4][5]

Operational Plan: From Handling to Disposal
Safe handling of Tetryl requires a controlled environment and meticulous procedures.

Operations should be enclosed where possible, with local exhaust ventilation to minimize

exposure.[4]
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Preparation: Ensure all necessary PPE is worn correctly. Work in a well-ventilated area with

explosion-proof electrical equipment and lighting.[1] Ground and bond all containers and

receiving equipment to prevent static discharge.[3][6]

Handling: Use non-sparking tools.[1][6] Avoid friction, shock, and contact with hot surfaces.

[1] Do not eat, drink, or smoke in the handling area.[1][6]

Storage: Store Tetryl in a fireproof, locked, and well-ventilated area, separated from strong

oxidants.[1][5] Keep containers tightly closed and in the dark, preferably in a separate

building protected from shock.[1][5]

Emergency and First Aid:

Spill: In case of a spill, evacuate all non-essential personnel.[4] Remove all ignition sources

and ventilate the area.[1] Spill cleanup should be handled by an explosives specialist.[4] Do

not sweep or burn spilled material.[1]

Fire: Do not fight a fire involving Tetryl.[4] There is a risk of explosion.[1] Evacuate the area

for at least one mile and contact emergency services.[4][7]

Skin Contact: Immediately remove contaminated clothing and wash the affected skin with

soap and water.[1][7]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes and seek

medical attention.[2]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide respiratory support

and seek medical attention.[1][7]

Ingestion: Rinse the mouth and get emergency medical help immediately.[1]

Disposal Plan: Tetryl and Tetryl-contaminated waste are classified as hazardous and must be

disposed of according to EPA regulations.[8]

Deactivation: One method of deactivation involves adding the explosive to an aqueous

solution of hydrated sodium sulfite.[8]
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Incineration: Controlled incineration in a licensed chemical destruction plant is a common

disposal method.[1][8] This can include rotary kiln, fluidized bed, or pyrolytic incineration.[8]

Contaminated Materials: Contaminated packaging should be triple-rinsed before recycling or

reconditioning.[1] Contaminated clothing should be bagged and discarded as waste at the

work site.[9]

Experimental Workflow: Tetryl Handling and
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Preparation

Handling

Storage Disposal Emergency Procedures

Don Appropriate PPE

Prepare Ventilated & Grounded Workspace

Handle Tetryl with Non-Sparking Tools
(Avoid Shock & Friction)

Store in a Cool, Dry, Dark, Ventilated,
and Locked Location

If not for immediate use

Decontaminate Equipment & Surfaces Spill

If spill occurs

Fire

If fire occurs

Personal Exposure

If exposure occurs

Dispose of Tetryl & Contaminated Waste
(Incineration or Chemical Deactivation) Evacuate & Ventilate DO NOT Fight Fire Administer First Aid

(Wash Skin, Flush Eyes, etc.)

Cleanup by Explosives Specialist Evacuate (1 Mile) & Alert Authorities Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Tetryl.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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